N-(2,4-difluorophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H13F2N3OS/c1-9-2-4-13-14(6-9)21-16(20-13)23-8-15(22)19-12-5-3-10(17)7-11(12)18/h2-7H,8H2,1H3,(H,19,22)(H,20,21)
• InChI Key: RWZQVHOGEURBGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)SCC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C16H13F2N3OS
• Molecular Weight: 333.4 g/mol

Description

"N-(2,4-difluorophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide" is a chemical compound of interest due to its potential biological and chemical applications. The compound belongs to a class of molecules that exhibit a wide range of activities, making them subjects of intense research.

Synthesis Analysis

The synthesis of similar compounds has been reported through various methods, including carbodiimide condensation catalysis and reactions involving chloroacetamides and piperidine. For example, novel derivatives have been prepared via 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxybenzotrizole condensation, indicating the versatility and efficacy of this method in synthesizing complex molecules (Yu et al., 2014). Similarly, compounds with antimicrobial activities have been synthesized starting from chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide, showcasing a variety of synthetic approaches for related molecules (Ramalingam et al., 2019).

Molecular Structure Analysis

Studies have analyzed the molecular structure of related compounds, revealing "V" shaped molecules with significant angles between aromatic planes and demonstrating how intermolecular interactions, such as hydrogen bonds and π interactions, contribute to their 3D arrangements (Boechat et al., 2011).

Chemical Reactions and Properties

Chemical reactions involving these compounds are diverse, including those that lead to the formation of heterocyclic syntheses with excellent atom economy. One-pot cascade reactions have been explored for synthesizing various heterocyclic structures, indicating the compound's reactivity and potential for creating complex molecules (Schmeyers & Kaupp, 2002).

Physical Properties Analysis

The physical properties of such compounds, including solubility and crystalline structure, are crucial for their application. Analysis of closely related molecules has provided insights into their crystalline structures, hydrogen bonding, and assembly, which are pivotal for understanding the compound's stability and reactivity (Ismailova et al., 2014).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are influenced by the compound's structure. Research into similar molecules has shown how modifications can affect their chemical behavior, providing valuable information for designing molecules with desired properties. For instance, the introduction of different substituents has been shown to significantly alter the antibacterial and antifungal activities of benzimidazole derivatives (Ozden et al., 2005).